![molecular formula C24H17Cl3N2O4 B295574 (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione](/img/structure/B295574.png)
(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione
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Overview
Description
(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with potential applications in scientific research. This compound belongs to the pyrazolidine-3,5-dione class of compounds and has been studied extensively in recent years due to its unique properties.
Mechanism of Action
The mechanism of action of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is not fully understood. However, studies have shown that this compound may exert its effects by inhibiting the production of pro-inflammatory cytokines, reducing oxidative stress, and modulating signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can reduce inflammation, promote cell survival, and enhance antioxidant defense mechanisms. It has also been shown to have potential applications in the treatment of cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its potential to modulate multiple signaling pathways involved in disease progression. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may make it challenging to administer in certain experimental settings.
Future Directions
There are several future directions for the study of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione. One potential area of research is the development of more efficient synthesis methods that can produce larger quantities of this compound. Another area of research is the investigation of the potential applications of this compound in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and to identify potential side effects.
Synthesis Methods
The synthesis of (4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione involves the reaction of 3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzaldehyde and 1-phenylpyrazolidine-3,5-dione in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using standard techniques.
Scientific Research Applications
(4E)-4-{3-chloro-4-[(2,6-dichlorobenzyl)oxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has potential applications in scientific research. This compound has been studied for its anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C24H17Cl3N2O4 |
---|---|
Molecular Weight |
503.8 g/mol |
IUPAC Name |
(4E)-4-[[3-chloro-4-[(2,6-dichlorophenyl)methoxy]-5-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C24H17Cl3N2O4/c1-32-21-12-14(10-16-23(30)28-29(24(16)31)15-6-3-2-4-7-15)11-20(27)22(21)33-13-17-18(25)8-5-9-19(17)26/h2-12H,13H2,1H3,(H,28,30)/b16-10+ |
InChI Key |
JAAZCHXLYCZXMV-MHWRWJLKSA-N |
Isomeric SMILES |
COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl |
SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)OCC4=C(C=CC=C4Cl)Cl |
Origin of Product |
United States |
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